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Compound of Interest

Compound Name: PRT3789

Cat. No.: B15623699 Get Quote

This document provides comprehensive guidance on the proper disposal procedures for

PRT3789, a first-in-class potent and selective SMARCA2 (BRM) degrader.[1] Adherence to

these protocols is critical for ensuring laboratory safety, protecting personnel, and preventing

environmental contamination. The following procedures are based on best practices for

handling potent pharmaceutical compounds and specific guidelines for the disposal of similar

research chemicals, such as PROTAC degraders.[2][3][4]

Summary of Key Safety and Handling Data
The following table summarizes essential safety information for handling PRT3789, based on

data for a comparable PROTAC degrader.[2] Researchers should always consult the specific

Safety Data Sheet (SDS) for PRT3789 when it becomes available.
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Parameter Information

Chemical Name PRT3789

Description
A first-in-class potent and selective SMARCA2

(BRM) degrader.[1]

Hazards

Assumed to be a potent compound with

potential acute toxicity if ingested and

hazardous to aquatic life.[2]

Storage
Store in a cool, dry, and well-ventilated area,

away from incompatible materials.

Incompatible Materials
Strong acids/alkalis, strong oxidizing/reducing

agents.[2]

Personal Protective Equipment (PPE)
Safety glasses, lab coat, and chemical-resistant

gloves.[2]

Step-by-Step Disposal Procedures
The proper disposal of PRT3789, whether in solid form or in solution, must be handled with

care to mitigate risks.[2]

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE, including safety glasses, a lab coat, and chemical-resistant

gloves when handling PRT3789 in any form.[2]

2. Waste Segregation and Collection:

Solid Waste:

Collect unused or waste PRT3789 powder in a clearly labeled, sealed container

designated for chemical waste.[2]

Do not mix with other laboratory trash.

Liquid Waste:
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Collect all solutions containing PRT3789 in a separate, labeled, and sealed waste

container.[2]

Do not pour any liquid waste containing PRT3789 down the drain.[2]

Ensure the waste container is compatible with the solvent used to dissolve PRT3789.

Contaminated Materials:

Any materials that have come into contact with PRT3789, such as pipette tips, tubes,

gloves, and bench paper, should be considered contaminated.[2]

Dispose of these materials as chemical waste in a designated and clearly labeled

container.[2]

3. Final Disposal:

All waste containing PRT3789 must be disposed of through an approved hazardous waste

disposal service.[2][5]

Ensure compliance with all local, state, and federal regulations for hazardous waste

disposal.[2]

Experimental Protocols: Spill Management
In the event of a spill, immediate and appropriate action is necessary to prevent exposure and

environmental contamination.

Spill Cleanup Procedure:

Evacuate and Secure the Area:

Alert others in the vicinity of the spill.

If the spill is large or involves a highly concentrated solution, evacuate the immediate area.

Don Appropriate PPE:
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Before cleaning the spill, ensure you are wearing the correct PPE: safety glasses, a lab

coat, and chemical-resistant gloves.

Contain the Spill:

For liquid spills: Use an absorbent material such as vermiculite, sand, or earth to soak up

the product.[3]

For solid spills: Carefully sweep or scoop the material to avoid generating dust.[3]

Collect and Dispose of Cleanup Materials:

Place all contaminated absorbent materials and cleaning supplies into a labeled container

for hazardous waste disposal.[3]

Decontaminate the Area:

Clean the spill area with soap and water or a suitable laboratory decontaminant.[3]

Prevent runoff from entering drains.[3]

Dispose of all cleaning materials as hazardous waste.

Disposal Workflow
The following diagram illustrates the decision-making process and workflow for the proper

disposal of PRT3789.
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Caption: Workflow for the proper segregation and disposal of PRT3789 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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